2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-propylacetamide

• IUPAC Name: 2-[2-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)phenoxy]-N-propylacetamide
• InChI: InChI=1S/C16H21N3O3/c1-4-9-17-14(20)10-21-13-8-6-5-7-12(13)16-18-15(11(2)3)19-22-16/h5-8,11H,4,9-10H2,1-3H3,(H,17,20)
• InChI Key: KUCRQWWZSDJTIZ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)COC1=CC=CC=C1C2=NC(=NO2)C(C)C
• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol

Description

2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-propylacetamide, also known as L-838,417, is a chemical compound that has been studied for its potential application in the treatment of various neurological disorders. In

Mechanism of Action

The exact mechanism of action of 2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-propylacetamide is not fully understood, but it is believed to act as a selective agonist for the GABA-B receptor. This receptor is involved in the regulation of neurotransmitter release and synaptic plasticity, and its activation has been shown to have anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has anxiolytic and antidepressant effects in animal models, as well as antipsychotic effects in schizophrenia models. It has also been shown to increase the release of dopamine in the prefrontal cortex, which may contribute to its antipsychotic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-propylacetamide in lab experiments is its selective agonist activity for the GABA-B receptor, which allows for more specific and targeted research. However, one limitation is the lack of information on its potential side effects and toxicity, which may limit its use in clinical trials.

Future Directions

Future research on 2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-propylacetamide could focus on its potential application in the treatment of other neurological disorders, such as epilepsy or Parkinson's disease. Additionally, further studies could explore its mechanism of action and potential side effects, as well as its efficacy and safety in clinical trials.

Synthesis Methods

The synthesis of 2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-propylacetamide involves several steps, including the reaction of 2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenol with propyl bromide to form 2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)propyl bromide. This intermediate compound is then reacted with sodium acetate and acetic anhydride to form the final product, this compound.

Scientific Research Applications

2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-propylacetamide has been studied for its potential application in the treatment of various neurological disorders, including anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as antipsychotic effects in schizophrenia models.